Cas no 2490431-87-1 (2-(4-Ethynylphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride
• CAS No: 2490431-87-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 6150406
• PubChem ID: 165771222
• Update Time: 2025-06-08

2-(4-Ethynylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490431-87-1
• EN300-27145421
• 2-(4-ethynylphenyl)ethan-1-amine hydrochloride
• Z4634952920
• 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C10H11N.ClH/c1-2-9-3-5-10(6-4-9)7-8-11;/h1,3-6H,7-8,11H2;1H
• InChI Key： HBEOSSGHRRVODW-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride

Introduction to 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride (CAS No. 2490431-87-1)

2-(4-Ethynylphenyl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2490431-87-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amines and features a unique structural motif comprising an ethylamine backbone substituted with a phenyl ring at the fourth position, which is further functionalized with an ethynyl group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride exhibits a distinct electronic and steric profile due to the presence of the ethynyl group, which can participate in various chemical reactions such as Sonogashira coupling reactions. This reactivity makes it a versatile building block for constructing more complex molecular architectures. Additionally, the phenyl ring introduces hydrophobicity, which can influence the compound's pharmacokinetic properties, including membrane permeability and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride. Its molecular framework suggests possible applications in the development of drugs targeting neurological disorders, given the well-documented role of phenethylamine derivatives in modulating neurotransmitter systems. Preliminary studies have indicated that this compound may exhibit properties relevant to central nervous system (CNS) activity, although further research is necessary to fully elucidate its mechanism of action.

One of the most compelling aspects of 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride is its potential as a scaffold for drug discovery. The ethynyl group provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. For instance, introducing additional substituents at various positions on the phenyl ring could modify its solubility, metabolic stability, or binding interactions with biological receptors. This flexibility underscores the compound's significance as a tool in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the utility of 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride as a virtual scaffold. Molecular modeling studies suggest that this compound may interact with proteins involved in inflammation and pain signaling pathways. Such interactions could make it a candidate for developing novel therapeutics aimed at modulating these pathways. Moreover, the ethynyl group's ability to participate in metal coordination may open avenues for exploring its use in metallodrug design, where metal ions are incorporated into therapeutic molecules to enhance their efficacy.

The synthesis of 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride has been optimized through multiple routes, each offering distinct advantages depending on scalability and purity requirements. Common synthetic strategies involve palladium-catalyzed cross-coupling reactions between bromo-substituted phenethylamines and terminal alkynes. These reactions are highly efficient and allow for good regioselectivity, ensuring that the desired product is obtained with minimal side products.

In conclusion, 2-(4-Ethynylphenyl)ethan-1-amine hydrochloride (CAS No. 2490431-87-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a versatile intermediate and scaffold for drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for innovative therapeutic solutions.